Cas no 2059684-74-9 (4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride)

• Product Name: 4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride
• CAS No: 2059684-74-9
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 4635001
• PubChem ID: 102567267
• Update Time: 2025-11-02

4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride

• Inchi： 1S/C8H12N4O.ClH/c1-11-5-7(3-10-11)12-4-6(9)2-8(12)13;/h3,5-6H,2,4,9H2,1H3;1H
• InChI Key： MDVBNGPWMJWRSB-UHFFFAOYSA-N
• SMILES： O=C1CC(N)CN1C1C=NN(C)C=1.Cl

Additional information on 4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride

Comprehensive Overview of 4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride (CAS No. 2059684-74-9)

4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride (CAS No. 2059684-74-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidin-2-one core and 1-methyl-1H-pyrazol-4-yl substituent, serves as a critical intermediate in the development of novel therapeutic agents. Its molecular structure, featuring an amino group and dihydrochloride salt form, enhances solubility and bioavailability, making it a valuable candidate for drug discovery.

In recent years, the demand for heterocyclic compounds like 4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and central nervous system (CNS) disorders. The compound's pyrazole moiety is known to interact with various biological targets, which aligns with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 2059684-74-9 involves multi-step organic reactions, including cyclization and amination processes, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. This rigorous quality control ensures compliance with Good Manufacturing Practices (GMP), a critical factor for pharmaceutical applications.

From an industrial perspective, 4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of its production, addressing growing concerns about eco-friendly manufacturing.

Frequently asked questions about this compound include its stability under various conditions, compatibility with other reagents, and scalability for industrial use. These topics reflect the broader interest in process optimization and cost-effective synthesis, which are key drivers in the fine chemicals market. Additionally, its role in drug repurposing studies has sparked curiosity, as researchers explore existing compounds for new therapeutic indications.

In summary, 4-amino-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one dihydrochloride (CAS No. 2059684-74-9) represents a promising scaffold in modern drug development. Its structural features, combined with advancements in synthetic methodologies, position it as a focal point for innovations in bioactive molecules and pharmaceutical intermediates. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.